Cas no 1261905-73-0 (5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261905-73-0
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319821
• CID: 2762565
• PubChem ID: 53225739
• Update Time: 2025-11-02

5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylthiophen-4-yl)-5-fluorobenzoic acid, 95%
• DTXSID60689471
• SCHEMBL2562017
• 1261905-73-0
• MFCD18319821
• 2-(2-FORMYLTHIOPHEN-4-YL)-5-FLUOROBENZOIC ACID
• 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319821
• Inchi： 1S/C12H7FO3S/c13-8-1-2-10(11(4-8)12(15)16)7-3-9(5-14)17-6-7/h1-6H,(H,15,16)
• InChI Key： IBCMJNJXFJDKSK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid

5-Fluoro-2-(5-formylthiophen-3-yl)benzoic Acid: A Comprehensive Overview of Its Properties and Applications

5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid (CAS No. 1261905-73-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with thiophene and fluoro substituents, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1261905-73-0 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The molecular formula of 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid reveals its distinct chemical architecture, featuring both electron-withdrawing (fluoro) and electron-donating (formylthiophene) groups. This balanced electronic configuration makes it particularly valuable in designing pharmaceutical intermediates and organic electronic materials. Recent literature highlights its growing importance in the development of small molecule drugs, where its structural motifs are being explored for various therapeutic targets.

In pharmaceutical applications, 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid CAS 1261905-73-0 has shown promise as a building block for kinase inhibitors and anti-inflammatory compounds. The presence of both the carboxylic acid and aldehyde functional groups allows for diverse chemical modifications, making it a favorite among medicinal chemists. Current research trends indicate its potential in addressing drug-resistant infections and chronic inflammatory conditions, topics that dominate contemporary biomedical discussions.

The material science community has also embraced 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid for its applications in organic semiconductors and conductive polymers. Its thiophene moiety contributes to enhanced charge transport properties, while the fluoro substitution improves environmental stability. These characteristics align perfectly with the current industry focus on flexible electronics and sustainable energy solutions, making it a compound of interest for next-generation device development.

From a synthetic chemistry perspective, CAS 1261905-73-0 represents an excellent example of strategic molecular design. The compound's benzoic acid derivative nature provides multiple sites for functionalization, while the 5-formylthiophen-3-yl group offers conjugation possibilities. This dual functionality explains why it frequently appears in patent literature related to heterocyclic compound synthesis and drug discovery platforms.

The commercial availability of 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid has expanded significantly in recent years, reflecting growing market demand. Suppliers typically offer it with various purity grades, from 95% purity for general research use to 98%+ purity for advanced applications. Current market analysis shows particular interest from companies specializing in custom synthesis and contract research organizations, especially those serving the pharmaceutical and electronics sectors.

Storage and handling recommendations for 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid 1261905-73-0 follow standard protocols for sensitive organic compounds. It should be kept in cool, dry conditions, protected from light and moisture to maintain stability. These precautions ensure the preservation of both its aldehyde functionality and carboxylic acid group, which are crucial for its reactivity in subsequent chemical transformations.

Analytical characterization of 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures, particularly in the aromatic region of the NMR spectrum, provide clear identification markers. These analytical methods are essential for quality control in both research and industrial settings, where precise molecular characterization is paramount.

Looking toward future applications, researchers are investigating 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid CAS No. 1261905-73-0 in emerging areas such as bioorthogonal chemistry and targeted drug delivery systems. Its structural features make it amenable to click chemistry modifications, opening possibilities for creating sophisticated bioconjugates and molecular probes. These developments align with the broader scientific community's focus on precision medicine and diagnostic tools.

In conclusion, 5-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid stands as a compound of significant scientific and commercial importance. Its unique combination of fluorinated aromatic and thiophene-carbaldehyde functionalities continues to inspire innovations across multiple disciplines. As research progresses, we anticipate seeing expanded applications of this versatile molecule in solving contemporary challenges in healthcare and advanced materials.